Cas no 1573-58-6 (1,3-Butadiene,1,2,3-trichloro-)

• Product Name: 1,3-Butadiene,1,2,3-trichloro-
• CAS No: 1573-58-6
• MF: C₄H₃Cl₃
• MW: 157.42561841011
• CID: 159992
• PubChem ID: 15300
• Update Time: 2025-04-19

1,3-Butadiene,1,2,3-trichloro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadiene,1,2,3-trichloro-
• 1,2,3-trichlorobuta-1,3-diene
• (1Z)-1,2,3-trichlorobuta-1,3-diene
• 1,2,3-Trichloro-1,3-butadiene
• 1573-58-6
• 53978-04-4
• TRICHLORO-1,3-BUTADIENE
• DTXSID1073947
• 1,2,3-trichloro-buta-1,3-diene
• 39083-26-6
• 1,3-Butadiene, 1,2,3-trichloro-, (Z)-
• 53317-48-9
• 1,3-Butadiene, 1,2,3-trichloro-
• 1,3-Butadiene, 1,2,3-trichloro-, (E)-

• Inchi： 1S/C4H3Cl3/c1-3(6)4(7)2-5/h2H,1H2
• InChI Key： MESXUXRSZSSKIO-UHFFFAOYSA-N
• SMILES： ClC(=CCl)C(=C)Cl

Computed Properties

• Exact Mass: 155.93019
• Monoisotopic Mass: 155.930033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3

Experimental Properties

• Density: 1.4060 (estimate)
• Boiling Point: 169.18°C (rough estimate)
• Flash Point: 88.2°C
• Refractive Index: 1.5262 (estimate)
• PSA: 0